Cas no 26629-92-5 (Morpholine,4-(phenylmethyl)-2-[3-(trifluoromethyl)phenyl]-, hydrochloride (1:1))

• Product Name: Morpholine,4-(phenylmethyl)-2-[3-(trifluoromethyl)phenyl]-, hydrochloride (1:1)
• CAS No: 26629-92-5
• MF: C₁₈H₁₉ClF₃NO
• MW: 357.797774553299
• CID: 271808
• PubChem ID: 213530
• Update Time: 2025-04-19

Morpholine,4-(phenylmethyl)-2-[3-(trifluoromethyl)phenyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Morpholine,4-(phenylmethyl)-2-[3-(trifluoromethyl)phenyl]-, hydrochloride (1:1)
• 4-benzyl-2-[3-(trifluoromethyl)phenyl]morpholine,hydrochloride
• DTXSID40949464
• 4-Benzyl-2-(alpha,alpha,alpha-trifluoro-m-tolyl)morpholine hydrochloride
• 4-Benzyl-2-[3-(trifluoromethyl)phenyl]morpholine--hydrogen chloride (1/1)
• 26629-92-5
• Morpholine, 4-benzyl-2-(alpha,alpha,alpha-trifluoro-m-tolyl)-, hydrochloride

• Inchi： 1S/C18H18F3NO.ClH/c19-18(20,21)16-8-4-7-15(11-16)17-13-22(9-10-23-17)12-14-5-2-1-3-6-14;/h1-8,11,17H,9-10,12-13H2;1H
• InChI Key： OGNXAUDSIXJJPZ-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC=CC(=C1)C1CN(CC2C=CC=CC=2)CCO1)(F)F

Computed Properties

• Exact Mass: 357.11087
• Monoisotopic Mass: 357.1107264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47